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Compound of Interest

Compound Name: Methyltetrazine-acid

Cat. No.: B608996

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core chemical properties of
methyltetrazine-acid, a key reagent in the field of bioorthogonal chemistry. The information
presented herein is intended to support researchers and professionals in drug development
and other scientific disciplines in the effective application of this versatile molecule.

Core Chemical Properties

Methyltetrazine-acid, systematically named 2-(4-(6-methyl-1,2,4,5-tetrazin-3-yl)phenyl)acetic
acid, is a bifunctional molecule featuring a methyltetrazine moiety for bioorthogonal reactions
and a carboxylic acid for conjugation.[1][2] Its compact design minimizes steric hindrance in
conjugation applications.[1]

Physicochemical Data

The fundamental physicochemical properties of methyltetrazine-acid are summarized in the
table below. This data is essential for accurate experimental design, including reaction
stoichiometry and solution preparation.
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Property Value Source(s)

. 2-(4-(6-methyl-1,2,4,5-tetrazin-
Systematic Name _ _ 2]
3-yl)phenyl)acetic acid

CAS Number 1380500-88-8 [3]
Molecular Formula C11H10N4O2 [2]
Molecular Weight 230.22 g/mol [2]
Appearance Red to purple crystalline solid [4]

Typically 295% (as determined

Purit 4
Y by HPLC) 4
N Soluble in DMSO, DMF, and
Solubility [4]
THF
Storage Conditions Store at -20°C, desiccated [5]

Spectroscopic Properties

The tetrazine core of methyltetrazine-acid imparts a characteristic pink or red color. The UV-
Vis absorption properties are critical for monitoring its concentration and reaction progress.

Parameter Value Notes

The disappearance of this

absorbance is commonly used
Amax (approx.) ~520-540 nm ] ] )

to monitor the reaction with

trans-cyclooctene (TCO).[6]

Molar Extinction Coefficient (g) Not explicitly reported -

Reactivity and Applications

Methyltetrazine-acid is primarily utilized for its role in the inverse-electron-demand Diels-Alder
(IEDDA) reaction, a cornerstone of bioorthogonal "click” chemistry.[1][7]
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The IEDDA Reaction with Trans-Cyclooctene (TCO)

The methyltetrazine group reacts rapidly and specifically with strained alkenes, most notably
trans-cyclooctene (TCO), to form a stable dihydropyridazine conjugate.[1][7] This reaction is
exceptionally fast and proceeds under mild, physiological conditions without the need for a
catalyst, making it ideal for applications in complex biological systems.[3][9]

Activation and Conjugation Workflow

Activate with EDC/NHS
in MES Buffer (pH 4.5-6)

Amine-Reactive
NHS Ester Intermediate

Methyltetrazine-Acid

React with Amine-containin:
Biomolecule (pH 7-8)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3254257/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3254257/
https://pubs.rsc.org/en/content/articlehtml/2020/py/d0py00375a
https://pubs.rsc.org/en/content/articlehtml/2020/py/d0py00375a
https://pubs.rsc.org/en/content/articlehtml/2020/py/d0py00375a
https://pmc.ncbi.nlm.nih.gov/articles/PMC7075664/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7075664/
https://www.benchchem.com/product/b608996#methyltetrazine-acid-chemical-properties
https://www.benchchem.com/product/b608996#methyltetrazine-acid-chemical-properties
https://www.benchchem.com/product/b608996#methyltetrazine-acid-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b608996?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

